N-[1-(3,4-difluorophenyl)ethyl]-2,2-dimethylpropanamide
Catalog No.
S7850571
CAS No.
M.F
C13H17F2NO
M. Wt
241.28 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
N-[1-(3,4-difluorophenyl)ethyl]-2,2-dimethylpropanamide
IUPAC Name
N-[1-(3,4-difluorophenyl)ethyl]-2,2-dimethylpropanamide
Molecular Formula
C13H17F2NO
Molecular Weight
241.28 g/mol
InChI
InChI=1S/C13H17F2NO/c1-8(16-12(17)13(2,3)4)9-5-6-10(14)11(15)7-9/h5-8H,1-4H3,(H,16,17)
InChI Key
KEVRUXJKTWPHPT-UHFFFAOYSA-N
SMILES
CC(C1=CC(=C(C=C1)F)F)NC(=O)C(C)(C)C
Canonical SMILES
CC(C1=CC(=C(C=C1)F)F)NC(=O)C(C)(C)C
XLogP3
3
Hydrogen Bond Acceptor Count
3
Hydrogen Bond Donor Count
1
Exact Mass
241.12782049 g/mol
Monoisotopic Mass
241.12782049 g/mol
Heavy Atom Count
17
Dates
Last modified: 01-05-2024
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